Cas no 881913-23-1 (3-(isoquinolin-1-yl)phenylboronic acid)
881913-23-1 structure
Product Name:3-(isoquinolin-1-yl)phenylboronic acid
CAS No:881913-23-1
MF:C15H12BNO2
MW:249.072283744812
CID:2122709
PubChem ID:59512831
Update Time:2025-04-21
3-(isoquinolin-1-yl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(isoquinolin-1-yl)phenylboronic acid
- SCHEMBL13103913
- 881913-23-1
- DA-01669
- (3-(Isoquinolin-1-yl)phenyl)boronic acid
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- Inchi: 1S/C15H12BNO2/c18-16(19)13-6-3-5-12(10-13)15-14-7-2-1-4-11(14)8-9-17-15/h1-10,18-19H
- InChI Key: SDOQOIIRTBPTCG-UHFFFAOYSA-N
- SMILES: OB(C1=CC=CC(=C1)C1C2C=CC=CC=2C=CN=1)O
Computed Properties
- Exact Mass: 249.0961088Da
- Monoisotopic Mass: 249.0961088Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4Ų
3-(isoquinolin-1-yl)phenylboronic acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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